![molecular formula C11H8F8O3 B6218743 [3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol CAS No. 2751615-53-7](/img/no-structure.png)
[3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol
Overview
Description
[3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol, also known as 3,5-bis(TFEPM), is a multifunctional organofluorine compound that has recently been gaining attention due to its potential applications in scientific research. 3,5-bis(TFEPM) is a derivative of phenol, which is a common organic compound found in many natural products. It has a wide range of uses in various fields, including synthetic organic chemistry, analytical chemistry, and biochemistry.
Scientific Research Applications
[3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol(TFEPM) has a wide range of applications in scientific research. It has been used in the synthesis of various organic compounds, including polymers and pharmaceuticals. Additionally, it has been used as a reagent in analytical chemistry, as well as a solvent in various reactions. It has also been used in biochemistry, as it can be used to modify the structure and function of proteins. Finally, [3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol(TFEPM) has also been used in the synthesis of fluorescent probes, which are useful for imaging and tracking molecules in biological systems.
Mechanism of Action
The mechanism of action of [3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol(TFEPM) is not fully understood. However, it is thought that the compound interacts with proteins and other biomolecules through a combination of hydrogen bonding, electrostatic interactions, and hydrophobic interactions. Additionally, [3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol(TFEPM) can also form covalent bonds with certain proteins, which can alter their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of [3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol(TFEPM) are not well understood. However, it has been shown to have antimicrobial activity, as well as the ability to inhibit the growth of certain types of cancer cells. Additionally, it has been shown to have some antioxidant activity, which could potentially be useful in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using [3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol(TFEPM) in lab experiments is its low toxicity. Additionally, it is relatively inexpensive and easy to obtain. However, it has some limitations, such as its low solubility in water and its potential to interfere with some biochemical reactions.
Future Directions
There are a number of potential future directions for [3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol(TFEPM). For example, it could be used in the development of new drugs and drug delivery systems. Additionally, it could be used as a tool to study protein-protein interactions, as well as to study the structure and function of proteins. Finally, it could be used as a fluorescent probe for imaging and tracking molecules in biological systems.
Synthesis Methods
[3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol(TFEPM) can be synthesized through a variety of methods, including the direct reaction of phenol with tetrafluoroethylene in the presence of a suitable catalyst. This method is simple, efficient, and produces high yields of the desired product. Additionally, [3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol(TFEPM) can also be synthesized by reacting phenol with chlorotrifluoroethylene in the presence of a Lewis acid catalyst. This method is also relatively simple and efficient, and yields good results.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol involves the reaction of 3,5-dibromophenol with 1,1,2,2-tetrafluoroethanol in the presence of a base to form the corresponding ether. The ether is then reduced to the alcohol using a reducing agent.", "Starting Materials": [ "3,5-dibromophenol", "1,1,2,2-tetrafluoroethanol", "Base", "Reducing agent" ], "Reaction": [ "Step 1: 3,5-dibromophenol is reacted with 1,1,2,2-tetrafluoroethanol in the presence of a base, such as potassium carbonate, in an aprotic solvent, such as dimethylformamide, at elevated temperature to form the corresponding ether.", "Step 2: The ether is then reduced to the alcohol using a reducing agent, such as sodium borohydride, in an aprotic solvent, such as tetrahydrofuran, at room temperature.", "Step 3: The resulting [3,5-bis(1,1,2,2-tetrafluoroethoxy)phenyl]methanol can be purified by recrystallization or column chromatography." ] } | |
CAS RN |
2751615-53-7 |
Molecular Formula |
C11H8F8O3 |
Molecular Weight |
340.2 |
Purity |
95 |
Origin of Product |
United States |
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